Cas no 122805-79-2 (Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester)

Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester structure
122805-79-2 structure
Product Name:Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester
CAS No:122805-79-2
MF:C8H9NO3S
MW:199.226960897446
MDL:MFCD04154176
CID:3692637
PubChem ID:3309571
Update Time:2025-04-22

Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester
    • ETHOXY-N-(2-FORMYL(3-THIENYL))FORMAMIDE
    • MFCD04154176
    • Ethyl N-(2-formylthiophen-3-yl)carbamate
    • AKOS022169672
    • MS-8540
    • XEA80579
    • SCHEMBL3961245
    • 122805-79-2
    • MDL: MFCD04154176
    • Inchi: 1S/C8H9NO3S/c1-2-12-8(11)9-6-3-4-13-7(6)5-10/h3-5H,2H2,1H3,(H,9,11)
    • InChI Key: DSDGGNDNZQFCHL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C=O)NC(=O)OCC

Computed Properties

  • Exact Mass: 199.03031432Da
  • Monoisotopic Mass: 199.03031432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.6Ų

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